1,3-Dinitro-5-(trifluoromethyl)mesitylene

• IUPAC Name: 1,3,5-trimethyl-2,4-dinitro-6-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H9F3N2O4/c1-4-7(10(11,12)13)5(2)9(15(18)19)6(3)8(4)14(16)17/h1-3H3
• InChI Key: HLFHGEVJHGNWJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1[N+](=O)[O-])C)[N+](=O)[O-])C)C(F)(F)F
• Molecular Formula: C10H9F3N2O4
• Molecular Weight: 278.18 g/mol

Description

1,3-Dinitro-5-(trifluoromethyl)mesitylene, also known as 5-trifluoromethyl-1,3-dinitromesitylene, is a compound of the aromatic hydrocarbon mesitylene and two nitro groups. It is a white crystalline solid with a melting point of 67-68°C and a density of 1.8 g/cm3. It is soluble in organic solvents such as ether, benzene, and chloroform, and is insoluble in water. 5-trifluoromethyl-1,3-dinitromesitylene is an important intermediate in the synthesis of organic compounds, and is used in the synthesis of pharmaceuticals, pesticides, and other compounds.

Mechanism of Action

The mechanism of action of 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene is not well understood, but it is believed to involve the formation of reactive intermediates, such as nitrenes and nitroso compounds, which can then react with other molecules to form new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene are not well understood. However, it is known that the compound is toxic and can cause irritation to the skin and eyes. It is also believed to be a carcinogen.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene in laboratory experiments include its ease of synthesis and its ability to react with a variety of other molecules. The main limitation is its toxicity, which makes it unsuitable for use in experiments involving animals or humans.

Future Directions

Future research on 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene could focus on developing safer synthesis methods and investigating the compound’s biochemical and physiological effects. In addition, further research could be done to explore the compound’s potential applications in the synthesis of novel heterocyclic compounds, polymers, and dyes. Finally, research could be done to explore the compound’s potential use as a pesticide or pharmaceutical.

Synthesis Methods

1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene can be synthesized in a two-step process. In the first step, mesitylene is reacted with trifluoromethanesulfonic anhydride in the presence of a base such as pyridine to form 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-mesitylene. In the second step, 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-mesitylene is reacted with nitric acid to form 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene.

Scientific Research Applications

1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene is used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and other compounds. It has also been used in the synthesis of novel heterocyclic compounds, such as pyridines and quinolines. In addition, 1,3-Dinitro-5-(trifluoromethyl)mesityleneethyl-1,3-dinitromesitylene has been used in the synthesis of polymers and dyes.